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Compound of Interest

Compound Name: Benzaldehyde sodium bisulfite

Cat. No.: B1596443 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of benzaldehyde sodium bisulfite, an

adduct formed from the reaction of benzaldehyde and sodium bisulfite. This compound is of

significant interest in organic chemistry, particularly for the purification and separation of

aldehydes.[1] This document details its chemical properties, formation mechanism, and

relevant experimental protocols.

Core Chemical Properties
Benzaldehyde sodium bisulfite is an α-hydroxysulfonic acid salt.[1] Its formation is a classic

example of a reversible nucleophilic addition reaction.[1] A key characteristic of this adduct is

its solubility in water, which is leveraged in purification processes.[1]

Quantitative Data Summary
The fundamental quantitative data for benzaldehyde sodium bisulfite is summarized in the

table below. This data is crucial for stoichiometric calculations in synthesis and for

characterization.
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Property Value

Molecular Formula C₇H₇NaO₄S[2][3][4][5]

Molecular Weight 210.18 g/mol [2][3][4][5]

Monoisotopic Mass 209.99627416 Da[2][5]

To further elaborate on the molecular weight, the atomic composition is broken down in the

following table:

Element Symbol Count
Atomic Weight
( g/mol )

Total Weight (
g/mol )

Carbon C 7 12.011 84.077

Hydrogen H 7 1.008 7.056

Sodium Na 1 22.990 22.990

Oxygen O 4 15.999 63.996

Sulfur S 1 32.06 32.06

Total 210.179

Note: The total calculated molecular weight may vary slightly from the reported values due to

rounding of atomic weights.

Reaction Mechanism and Synthesis
The formation of benzaldehyde sodium bisulfite is a nucleophilic addition reaction. The sulfur

atom of the bisulfite ion, which carries an unshared pair of electrons, acts as the nucleophile,

attacking the electrophilic carbonyl carbon of benzaldehyde.[1] This reversible reaction leads to

the formation of the α-hydroxysulfonic acid salt.[1]
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Reactants

Product
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Caption: Nucleophilic addition of sodium bisulfite to benzaldehyde.

The equilibrium of this reaction can be shifted. The adduct can be decomposed back to the

original aldehyde and bisulfite by treatment with either an acid or a base.[6] This reversibility is

the cornerstone of its use in purification.

Experimental Protocols
Synthesis and Purification of Benzaldehyde via the
Bisulfite Adduct
This protocol outlines a general procedure for the purification of benzaldehyde by forming the

sodium bisulfite adduct, which can be adapted for specific laboratory conditions.
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Start: Impure Benzaldehyde

Dissolve impure benzaldehyde
in a suitable solvent

Add a saturated aqueous solution
of sodium bisulfite (or metabisulfite)

Stir vigorously to facilitate the reaction
and precipitation of the adduct

Filter the precipitated adduct

Wash the adduct with a saturated
sodium bisulfite solution

Treat the purified adduct with an acid
or base to regenerate benzaldehyde

Extract the pure benzaldehyde
using an organic solvent

End: Purified Benzaldehyde

Click to download full resolution via product page

Caption: Workflow for the purification of benzaldehyde.
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Detailed Steps:

Reaction Setup: An excess of a saturated solution of sodium metabisulfite is added to the

impure benzaldehyde.[7] Vigorous stirring is required to ensure mixing of the aqueous and

organic phases.[7]

Adduct Formation: The reaction mixture is stirred for a prolonged period to allow for the

formation of the solid benzaldehyde sodium bisulfite adduct.[7]

Isolation: The precipitated adduct is isolated by filtration.[7]

Washing: The filtered solid is washed with a saturated solution of sodium bisulfite to remove

unreacted impurities.[7]

Decomposition: The purified adduct is then treated with a dilute acid or base to reverse the

reaction and regenerate the pure benzaldehyde.[6]

Extraction: The liberated pure benzaldehyde can be extracted from the aqueous solution

using a suitable organic solvent.

Determination of the Equilibrium Constant
The equilibrium constant for the adduct formation can be determined experimentally, for

instance, by UV spectrophotometry.[8][9]
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Start: Prepare Solutions

Prepare a buffered solution at a specific pH

Dissolve a known concentration of the
benzaldehyde sodium bisulfite adduct

Allow the solution to reach equilibrium

Measure the absorbance of the solution
at the λmax of benzaldehyde (e.g., 250 nm)

Calculate the concentration of free benzaldehyde
using the Beer-Lambert law and a known extinction coefficient

Calculate the equilibrium concentrations
of the adduct and bisulfite

Calculate the equilibrium constant (Keq)

End: Determined Equilibrium Constant

Click to download full resolution via product page

Caption: Workflow for determining the equilibrium constant.
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Methodology:

A known concentration of the sodium salt of the benzaldehyde-bisulfite adduct is dissolved in

a buffered solution of a specific pH (e.g., pH 3.9).[8][9]

The solution is allowed to equilibrate.

The absorbance of the equilibrated solution is measured at the wavelength of maximum

absorbance for benzaldehyde (e.g., 250 nm).[8][9]

Using a known extinction coefficient for benzaldehyde, the concentration of free

benzaldehyde at equilibrium can be calculated.[8][9]

From the initial concentration of the adduct and the equilibrium concentration of

benzaldehyde, the equilibrium concentrations of the adduct and bisulfite can be determined.

These values are then used to calculate the equilibrium constant for the reaction.

This technical guide provides a foundational understanding of the molecular characteristics and

experimental considerations for benzaldehyde sodium bisulfite, which is essential for its

application in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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